N-(thiazol-2-yl)-2-(1-tosylpiperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H21N3O3S2/c1-13-5-7-15(8-6-13)25(22,23)20-10-3-2-4-14(20)12-16(21)19-17-18-9-11-24-17/h5-9,11,14H,2-4,10,12H2,1H3,(H,18,19,21)
• InChI Key: YOJJKJRHUWLPTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3=NC=CS3
• Molecular Formula: C17H21N3O3S2
• Molecular Weight: 379.5 g/mol
• CAS No.: 941910-67-4

Description

N-(thiazol-2-yl)-2-(1-tosylpiperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C17H21N3O3S2 and its molecular weight is 379.49. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research

• Anticancer Activity : Thiazole derivatives have been synthesized and evaluated for their potential anticancer activities. Compounds bearing thiazole and acetamide moieties have shown promising results against various cancer cell lines, highlighting their relevance in the development of new anticancer agents (Yurttaş et al., 2015), (Duran & Demirayak, 2012).
• Antimicrobial Activity : The synthesis and biological evaluation of thiazole derivatives have demonstrated significant antimicrobial properties against a variety of pathogenic bacteria and fungi, suggesting their potential as antibacterial and antifungal agents (Saravanan et al., 2010), (Praveen et al., 2013).

Chemical and Material Science

• Optoelectronic Properties : Research into thiazole-based polythiophenes has explored their optoelectronic properties, making these compounds candidates for applications in conducting polymers and materials science (Camurlu & Guven, 2015).
• Synthesis and Characterization : The synthesis and characterization of various thiazole derivatives have provided insights into the structural requirements for biological activity, contributing to the development of novel compounds with potential therapeutic and material applications (Krishnaraj & Muthusubramanian, 2014).